Cas no 2229309-86-6 (2-(4-ethoxy-2-methylphenyl)azetidine)

• Product Name: 2-(4-ethoxy-2-methylphenyl)azetidine
• CAS No: 2229309-86-6
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 5867607
• PubChem ID: 165865242
• Update Time: 2025-05-21

2-(4-ethoxy-2-methylphenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethoxy-2-methylphenyl)azetidine
• EN300-1744270
• 2229309-86-6

• Inchi： 1S/C12H17NO/c1-3-14-10-4-5-11(9(2)8-10)12-6-7-13-12/h4-5,8,12-13H,3,6-7H2,1-2H3
• InChI Key： FXUIXDKHWBTPGW-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=C(C)C=1)C1CCN1

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-(4-ethoxy-2-methylphenyl)azetidine

Introduction to 2-(4-Ethoxy-2-Methylphenyl)Azetidine (CAS No: 2229309-86-6)

The compound 2-(4-Ethoxy-2-Methylphenyl)Azetidine, identified by the CAS number 2229309-86-6, is a unique organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of azetidines, which are four-membered ring structures containing one nitrogen atom. The presence of the ethoxy and methyl groups on the phenyl ring introduces interesting electronic and steric properties, making this compound a valuable subject for research and development.

Azetidines, such as 2-(4-Ethoxy-2-Methylphenyl)Azetidine, have been studied extensively due to their structural similarity to beta-lactam antibiotics. This structural resemblance has led researchers to explore their potential in drug design, particularly in the development of new antibacterial agents. Recent studies have highlighted the ability of azetidine derivatives to inhibit certain enzymes involved in bacterial cell wall synthesis, suggesting a promising avenue for novel antibiotic therapies.

The synthesis of 2-(4-Ethoxy-2-Methylphenyl)Azetidine typically involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. The ethoxy group on the phenyl ring plays a crucial role in stabilizing intermediates during these reactions, facilitating the formation of the azetidine ring. Researchers have also explored alternative synthetic pathways using microwave-assisted synthesis, which has shown improved yields and reaction times compared to traditional methods.

In terms of applications, azetidine derivatives like this compound have found uses in materials science as well. Their rigid structure and nitrogen-containing functionality make them suitable for applications in polymer chemistry and catalysis. For instance, recent studies have demonstrated the use of azetidines as building blocks for constructing macrocyclic compounds with potential applications in drug delivery systems.

The physical properties of 2-(4-Ethoxy-2-Methylphenyl)Azetidine are also noteworthy. Its melting point and solubility characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry. These properties are essential for its characterization and quality control in pharmaceutical and chemical industries.

From a pharmacological perspective, the compound has shown selectivity towards certain receptors and enzymes, making it a valuable tool in drug discovery programs. Preclinical studies have indicated that it exhibits moderate activity against several cancer cell lines, prompting further investigation into its potential as an anticancer agent. Additionally, its ability to penetrate cellular membranes suggests promising bioavailability profiles.

In conclusion, 2-(4-Ethoxy-2-Methylphenyl)Azetidine (CAS No: 2229309-86-6) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, favorable physical properties, and promising biological activities position it as a key molecule for future research and development efforts. As advancements in synthetic methodologies continue to emerge, the potential for this compound to contribute to innovative solutions in medicine and materials science remains highly promising.